Cas no 330937-69-4 (1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-)
330937-69-4 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-
CAS No:330937-69-4
MF:C7H9ClN2O
MW:172.61216044426
CID:301729
PubChem ID:45081425
Update Time:2025-04-19
1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-
- 1,3,4-Trimethylpyrazole-5-carbonylchloride
- 2,4,5-trimethylpyrazole-3-carbonyl chloride
- 330937-69-4
- 1,3,4-TRIMETHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
- SCHEMBL3056019
- DTXSID90664594
-
- Inchi: 1S/C7H9ClN2O/c1-4-5(2)9-10(3)6(4)7(8)11/h1-3H3
- InChI Key: HLQNVOVTQPHQLZ-UHFFFAOYSA-N
- SMILES: ClC(C1=C(C)C(C)=NN1C)=O
Computed Properties
- Exact Mass: 172.04047
- Monoisotopic Mass: 172.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 34.89
1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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